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Compound of Interest

Compound Name: 8-Hydroxyoctanoic acid

Cat. No.: B156164

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling 8-Hydroxyoctanoic acid (CAS No:
764-89-6). The following procedural guidance is designed to ensure safe handling from receipt
to disposal.

Hazard Identification and Risk Assessment

8-Hydroxyoctanoic acid is classified with the following hazards:

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]

Some sources also indicate it causes severe skin burns and eye damage (H314)[3][4][5]
A thorough risk assessment is mandatory before beginning any experimental work.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table
summarizes the recommended PPE for handling 8-Hydroxyoctanoic acid.
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Operational and Disposal Plans

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.[6]

» Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[1][6]

o Keep the container tightly sealed.[1][6]

Handling and Preparation of Solutions:
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 All handling of solid 8-Hydroxyoctanoic acid should be conducted in a chemical fume hood
or a ventilated balance enclosure to minimize inhalation of dust.[1][6]

o Wear the appropriate PPE as outlined in the table above.[1][2]
» To prepare a solution, slowly add the solid to the solvent to avoid splashing.[6]
e Wash hands thoroughly after handling.[1][2]
Spill Management:
o Small Spills:
o Alert personnel in the immediate area.[6]

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).[1][6]

o Carefully sweep up the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.[1][6]

o Clean the spill area with a suitable solvent, followed by soap and water.[6]
o Large Spills:
o Evacuate the area immediately.[6]

o Alert your institution's Environmental Health and Safety (EHS) department or emergency
response team.[6]

o Restrict access to the area.[6]
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2][6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b156164?utm_src=pdf-body
https://aksci.com/sds/1908AC_SDS.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_8_Hydroxyamino_8_oxooctanoic_Acid.pdf
https://aksci.com/sds/1908AC_SDS.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2129-1-51.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_8_Hydroxyamino_8_oxooctanoic_Acid.pdf
https://aksci.com/sds/1908AC_SDS.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2129-1-51.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_8_Hydroxyamino_8_oxooctanoic_Acid.pdf
https://aksci.com/sds/1908AC_SDS.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_8_Hydroxyamino_8_oxooctanoic_Acid.pdf
https://aksci.com/sds/1908AC_SDS.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_8_Hydroxyamino_8_oxooctanoic_Acid.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_8_Hydroxyamino_8_oxooctanoic_Acid.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_8_Hydroxyamino_8_oxooctanoic_Acid.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_8_Hydroxyamino_8_oxooctanoic_Acid.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_8_Hydroxyamino_8_oxooctanoic_Acid.pdf
https://aksci.com/sds/1908AC_SDS.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2129-1-51.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_8_Hydroxyamino_8_oxooctanoic_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention if irritation
develops.[1][2][6]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[1][2][6]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[1][2][6]

Disposal Plan:

» All waste containing 8-Hydroxyoctanoic acid, including contaminated labware and
absorbent materials, must be disposed of as hazardous chemical waste.[1][6]

o Collect waste in a clearly labeled, sealed, and appropriate waste container.[6]

» Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's EHS department for specific procedures.[1][6]

Workflow for Safe Handling of 8-Hydroxyoctanoic
Acid
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Caption: Logical workflow for the safe handling of 8-Hydroxyoctanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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